Cas no 946359-90-6 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 946359-90-6
• MF: C₂₁H₂₄N₆O₄S
• MW: 456.518062591553
• CID: 6293444
• PubChem ID: 27443737
• Update Time: 2025-07-09

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(piperidine-1-sulfonyl)benzamide
• N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(piperidine-1-sulfonyl)benzamide
• N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(piperidin-1-ylsulfonyl)benzamide
• 946359-90-6
• AKOS005001368
• F2070-0281
• N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide

• Inchi： 1S/C21H24N6O4S/c1-31-18-9-7-17(8-10-18)27-20(23-24-25-27)15-22-21(28)16-5-11-19(12-6-16)32(29,30)26-13-3-2-4-14-26/h5-12H,2-4,13-15H2,1H3,(H,22,28)
• InChI Key： JDDCCBPIIMQTIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2=NN=NN2C2C=CC(=CC=2)OC)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 456.15797444g/mol
• Monoisotopic Mass: 456.15797444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 128Ų

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(piperidine-1-sulfonyl)benzamide

N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-4-(Piperidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

The compound CAS No. 946359-90-6, also known as N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(piperidine-1-sulfonyl)benzamide, represents a highly specialized chemical entity with potential applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a tetrazole ring system and a sulfonyl group, making it a promising candidate for advanced chemical research and development.

The tetrazole moiety in this compound is a key structural feature that contributes to its unique properties. Tetrazoles are heterocyclic compounds known for their stability and reactivity, often utilized in the synthesis of pharmaceuticals and agrochemicals. The presence of the 4-methoxyphenyl group further enhances the compound's electronic properties, potentially influencing its reactivity and solubility. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic profiles of bioactive molecules.

Another critical component of this compound is the piperidine sulfonyl group attached to the benzamide moiety. Piperidine derivatives are widely used in organic synthesis due to their versatility and ability to form stable bonds with other functional groups. The sulfonyl group introduces additional electronic effects, which can be exploited in the design of new materials or catalysts. Researchers have demonstrated that such sulfonamides exhibit significant potential in the development of advanced polymers and coatings with enhanced thermal stability.

Recent advancements in computational chemistry have enabled scientists to predict the behavior of complex molecules like this one with unprecedented accuracy. By employing quantum mechanical calculations and molecular dynamics simulations, researchers can now better understand the electronic structure and reactivity of CAS No. 946359-90-6. These insights are invaluable for optimizing synthetic pathways and predicting potential applications in diverse industries.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with current trends toward sustainable chemical manufacturing practices.

From an applications perspective, N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(piperidine-1-sulfonyl)benzamide holds promise in several areas. Its tetrazole ring system makes it a candidate for use as a ligand in metalloorganic frameworks (MOFs), which are widely studied for their potential in gas storage and catalysis. Additionally, its sulfonyl group could facilitate its use as an intermediate in the synthesis of bioactive compounds with therapeutic potential.

Recent research has also explored the use of similar compounds in the development of stimuli-responsive materials. By incorporating functional groups like those present in this molecule, scientists can create materials that respond dynamically to environmental changes such as temperature or pH levels. Such materials have applications ranging from drug delivery systems to smart textiles.

In conclusion, CAS No. 946359-90-6 represents a cutting-edge chemical entity with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As advancements in synthetic methodologies and computational tools continue to evolve, the full potential of this compound will undoubtedly be realized in the near future.